Cas no 2470435-81-3 (1-{imidazo1,2-apyridin-6-yl}piperazine trihydrochloride)

• Product Name: 1-{imidazo1,2-apyridin-6-yl}piperazine trihydrochloride
• CAS No: 2470435-81-3
• MF: C₁₁H₁₇Cl₃N₄
• MW: 311.63847899437
• MDL: MFCD32711151
• CID: 5670133
• PubChem ID: 154878750
• Update Time: 2025-10-25

1-{imidazo1,2-apyridin-6-yl}piperazine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{imidazo[1,2-a]pyridin-6-yl}piperazine trihydrochloride
• 6-Piperazin-1-ylimidazo[1,2-a]pyridine;trihydrochloride
• Z4561576031
• 2470435-81-3
• EN300-27101702
• 1-{imidazo1,2-apyridin-6-yl}piperazine trihydrochloride

• MDL： MFCD32711151
• Inchi： 1S/C11H14N4.3ClH/c1-2-11-13-5-8-15(11)9-10(1)14-6-3-12-4-7-14;;;/h1-2,5,8-9,12H,3-4,6-7H2;3*1H
• InChI Key： YWZNEULQHGBAJZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(C2C=CC3=NC=CN3C=2)CCNCC1

Computed Properties

• Exact Mass: 310.051880g/mol
• Monoisotopic Mass: 310.051880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6Ų

Additional information on 1-{imidazo1,2-apyridin-6-yl}piperazine trihydrochloride

Introduction to 1-{imidazo[1,2-apyridin-6-yl}piperazine trihydrochloride (CAS No. 2470435-81-3)

The compound 1-{imidazo[1,2-apyridin-6-yl}piperazine trihydrochloride (CAS No. 2470435-81-3) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of molecules with potential therapeutic applications. This trifunctionalized piperazine derivative has garnered attention due to its unique structural features and its promising role in drug discovery and development. The imidazo[1,2-apyridine] scaffold, a heterocyclic system characterized by its fused imidazole and pyridine rings, is known for its versatility in medicinal chemistry, often serving as a privileged structure in the development of bioactive molecules.

The imidazo[1,2-apyridin-6-yl}piperazine trihydrochloride moiety is particularly noteworthy for its ability to modulate biological pathways through interactions with specific targets. Piperazine derivatives are well-documented for their pharmacological properties, including antipsychotic, antihistaminic, and antimicrobial activities. The introduction of the imidazo[1,2-apyridine] ring at the 6-position of piperazine enhances the compound's pharmacokinetic profile and binding affinity to biological receptors. This structural configuration has been extensively explored in recent years, leading to several innovative drug candidates that are currently undergoing preclinical and clinical evaluations.

Recent studies have highlighted the 1-{imidazo[1,2-apyridin-6-yl}piperazine trihydrochloride as a potent scaffold for developing novel therapeutics targeting neurological and inflammatory disorders. The compound's ability to interact with multiple receptor systems makes it an attractive candidate for multitarget drug design. For instance, research has demonstrated its potential in modulating serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The trifunctional nature of the molecule allows for fine-tuning of its pharmacological properties by modifying specific functional groups, thereby enabling the optimization of potency, selectivity, and solubility.

The synthesis of 1-{imidazo[1,2-apyridin-6-yl}piperazine trihydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the imidazo[1,2-apyridine] core through cyclization reactions followed by functionalization at the 6-position with a piperazine moiety. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to improve efficiency and scalability.

One of the most compelling aspects of 1-{imidazo[1,2-apyridin-6-yl}piperazine trihydrochloride is its potential in addressing unmet medical needs through innovative drug design strategies. The compound's structural features align well with current trends in medicinal chemistry that emphasize polypharmacicity and target-based drug development. Preclinical studies have shown promising results in animal models for various therapeutic indications, including central nervous system disorders and inflammatory conditions. These findings have laid the groundwork for further investigation into its clinical efficacy and safety profiles.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 1-{imidazo[1,2-apyridin-6-yl}piperazine trihydrochloride and biological targets. By leveraging high-throughput virtual screening and structure-based drug design approaches, researchers have been able to identify key binding residues and optimize the compound's pharmacophore. These computational tools have not only accelerated the drug discovery process but also provided valuable insights into the mechanisms of action of this novel molecule.

In conclusion,1-{imidazo[1,2-apyridin-6-yl}piperazine trihydrochloride (CAS No. 2470435-81-3) represents a significant contribution to modern pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve,imidozo[1,2-apyrindin] derivatives like this one will play an increasingly important role in addressing complex diseases through targeted therapy.